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Compound of Interest

Compound Name: 3-Hydroxytetrahydrofuran

Cat. No.: B147095 Get Quote

Essential guidance for laboratory professionals on the safe handling, personal protective

equipment (PPE), and disposal of 3-Hydroxytetrahydrofuran, ensuring operational safety and

regulatory compliance.

For researchers and scientists in the fast-paced world of drug development, meticulous

attention to safety protocols is paramount. This guide provides immediate and essential safety

and logistical information for handling 3-Hydroxytetrahydrofuran, a key intermediate in

various synthetic processes. Adherence to these procedures is critical for protecting laboratory

personnel and the integrity of your research.

Immediate Safety and Hazard Information
3-Hydroxytetrahydrofuran is a combustible liquid that can cause skin and serious eye

irritation.[1][2][3][4] Inhalation may also lead to respiratory irritation.[1][4] Therefore, it is

imperative to handle this chemical with appropriate engineering controls and personal

protective equipment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the recommended PPE for handling 3-Hydroxytetrahydrofuran.
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PPE Category Recommendation
Justification & Best
Practices

Eye/Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[2][3][5] Ensure

that eyewash stations are

readily accessible.[3][5]

Skin Protection

Chemical-resistant gloves

(Nitrile, Butyl, or Viton

recommended).

Prevents skin contact which

can cause irritation.[1][2] While

specific breakthrough time

data for 3-

Hydroxytetrahydrofuran is not

readily available, information

on similar solvents like

Tetrahydrofuran (THF)

suggests that standard nitrile

gloves may offer only short-

term splash protection. For

extended contact, heavier-duty

gloves such as butyl or Viton

are advisable. Always inspect

gloves for degradation before

use and change them

immediately after

contamination.

Flame-retardant lab coat.

Provides a barrier against

splashes and, in the event of a

fire, offers a degree of

protection.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

Minimizes the inhalation of

vapors, which can cause

respiratory tract irritation.[1][4]

For situations with inadequate

ventilation or potential for

significant vapor exposure, a

Organic vapor cartridges are

designed to filter out volatile

organic compounds.[6] A

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.ehs.msstate.edu/sites/www.ehs.msstate.edu/files/inline-files/Respirator%20Cartridge%20Selection%20Guide.pdf
https://www2.lbl.gov/ehs/chsp/html/OdorThresholds-3MRespiratorSelectionGuide.pdf
https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://www2.lbl.gov/ehs/chsp/html/OdorThresholds-3MRespiratorSelectionGuide.pdf
https://www.northwestern.edu/environmental-health-safety/docs/health-docs/respirator-cartridge-selection.pdf
https://www.ehs.ufl.edu/departments/research-safety-services/hazardous-waste-management/chemical-waste/laboratory-waste/
https://www.ehs.msstate.edu/sites/www.ehs.msstate.edu/files/inline-files/Respirator%20Cartridge%20Selection%20Guide.pdf
https://www.ehs.ufl.edu/departments/research-safety-services/hazardous-waste-management/chemical-waste/laboratory-waste/
https://www.epfl.ch/labs/lcso/wp-content/uploads/2018/06/Procedures-for-Lab-Treatment-of-Waste-Chemicals.pdf
https://parcilsafety.com/blogs/news/choosing-the-right-respirator-cartridge-a-comprehensive-guide-to-workplace-respiratory-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NIOSH-approved respirator

with an organic vapor (OV)

cartridge is recommended.

cartridge with a black color

code indicates it is suitable for

organic vapors.[6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 3-Hydroxytetrahydrofuran is crucial for minimizing risks.

The following workflow outlines the key steps for safe usage in a laboratory setting.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Dispense the smallest required quantity

Keep container tightly closed when not in use

Avoid proximity to ignition sources (open flames, hot surfaces)

Decontaminate work surfaces

Properly remove and dispose of contaminated PPE

Wash hands thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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